Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

Core Science & Biosynthesis

Whitepaper: Chemical Structure, Physical Properties, and Synthetic Utility of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

Executive Summary

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a highly versatile, orthogonally protected building block widely utilized in medicinal chemistry and drug development. As a direct precursor to γ-phenyl-GABA (4-amino-4-phenylbutanoic acid)[1] and its chiral derivatives, this compound plays a pivotal role in the synthesis of neuroactive agents, peptidomimetics, and advanced active pharmaceutical ingredients (APIs). As a Senior Application Scientist, I have structured this technical guide to provide an in-depth analysis of its chemical architecture, physicochemical properties, and the causality behind field-proven protocols for its manipulation.

Chemical Structure and Causality of Design

The molecular architecture of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a masterclass in synthetic design, featuring three distinct functional domains that dictate its chemical behavior:

• The Butanoate Backbone: A 4-carbon chain that mimics the endogenous inhibitory neurotransmitter γ-aminobutyric acid (GABA).

• The C4 Phenyl Ring: The introduction of a phenyl group at the γ-carbon introduces a chiral center and significantly increases the steric bulk and lipophilicity of the molecule. This modification is critical for interacting with specific binding pockets in target receptors (e.g., GABA-B receptors) and for facilitating blood-brain barrier (BBB) transport in neuropharmacology[2].

• Orthogonal Protecting Groups (Boc and Ethyl Ester): The strategic selection of protecting groups is not merely a matter of chemical stability, but a critical determinant of synthetic efficiency. The amine is masked by a tert-butoxycarbonyl (Boc) group, while the carboxylic acid is protected as an ethyl ester. This orthogonality allows chemists to selectively deprotect one terminus without affecting the other, enabling directional peptide coupling or targeted modifications.

Physicochemical Properties

Understanding the physical properties of this compound is essential for optimizing reaction conditions, particularly in liquid-liquid extractions and chromatographic purifications.

Property	Value / Description
IUPAC Name	Ethyl 4-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate
Molecular Formula	C17H25NO4[3]
Molecular Weight	307.39 g/mol [3]
Hydrogen Bond Donors	1 (Carbamate NH)
Hydrogen Bond Acceptors	4 (Carbonyl and ether oxygens)
Physical State	Viscous pale oil to off-white crystalline solid (dependent on enantiomeric purity and temperature)
Solubility Profile	Highly soluble in DCM, EtOAc, THF, MeOH, and DMSO; Insoluble in H2O.

Expertise & Insight: The profound water insolubility of this compound is a direct consequence of the combined hydrophobic contributions of the tert-butyl group, the phenyl ring, and the ethyl ester. In synthetic workflows, this property is highly advantageous, allowing for aggressive aqueous washes (e.g., with 1M HCl or saturated NaHCO3) to remove polar impurities without risking product loss into the aqueous phase.

Orthogonal Deprotection Strategies and Workflows

The true value of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate lies in its orthogonal reactivity. The Boc group is exquisitely sensitive to strong acids but completely stable to bases and nucleophiles. Conversely, the ethyl ester is cleaved by aqueous bases (saponification) or harsh acids (hydrolysis) but remains stable under mild acidic conditions.

Caption: Orthogonal deprotection pathways of Ethyl 4-(Boc-amino)-4-phenylbutanoate.

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that the researcher can confirm the success of each step through observable physicochemical changes or simple analytical checks.

Protocol A: Selective Boc Deprotection (Yielding Ethyl 4-amino-4-phenylbutanoate)

This protocol selectively removes the Boc group while leaving the ethyl ester intact, a necessary step when extending the molecule from the N-terminus.

• Dissolution: Dissolve 1.0 equivalent of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

  • Causality: DCM is a non-nucleophilic, aprotic solvent that perfectly solubilizes the highly lipophilic starting material without participating in the reaction.

• Acidification: Cool the reaction flask to 0 °C using an ice bath. Slowly add Trifluoroacetic acid (TFA) dropwise until a 1:4 (v/v) ratio of TFA:DCM is achieved.

  • Causality: The 0 °C starting temperature prevents the exothermic cleavage from causing localized heating, which could lead to premature ester hydrolysis. TFA selectively protonates the carbamate oxygen, triggering the elimination of isobutylene and CO2 gas.

• Self-Validation (Reaction Monitoring): Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via Thin-Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. Stain the TLC plate with Ninhydrin and apply heat.

  • Validation: The starting material is Ninhydrin-negative. The successful formation of the primary amine product is confirmed by the appearance of a vibrant pink/purple spot, providing immediate visual validation.

• Quenching and Isolation: Concentrate the mixture under reduced pressure to remove excess TFA. Redissolve the resulting viscous oil in DCM and wash with saturated aqueous NaHCO3 until the aqueous layer reaches pH 8.

  • Causality: The basic wash neutralizes the TFA salt, converting the product into its free base form, which partitions exclusively into the organic layer. Dry over anhydrous Na2SO4, filter, and concentrate to yield the product.

Protocol B: Global Deprotection (Yielding γ-phenyl-GABA Hydrochloride)

This protocol is utilized when the final API (e.g., 4-amino-4-phenylbutanoic acid) is desired[4].

• Hydrolysis Setup: Suspend 1.0 equivalent of the starting material in 6M aqueous HCl (10 mL per gram of substrate).

  • Causality: 6M HCl provides both the hydronium ions required for ester hydrolysis and the strong acidity needed to cleave the Boc group. The initial suspension will be heterogeneous due to the starting material's hydrophobicity.

• Refluxing & Self-Validation: Attach a reflux condenser and heat the mixture to 100 °C for 12 hours.

  • Causality & Validation: Ester hydrolysis is kinetically slow at room temperature. Refluxing provides the activation energy necessary to drive the equilibrium toward the free carboxylic acid. As the reaction progresses, the lipophilic starting material is consumed, and the highly polar amino acid hydrochloride is formed, causing the heterogeneous suspension to transition into a clear, homogeneous solution. This phase change serves as a self-validating indicator of reaction completion.

• Isolation: Cool the solution to room temperature and remove the aqueous solvent under reduced pressure.

• Purification: Triturate the crude solid residue with cold diethyl ether and filter.

  • Causality: Diethyl ether effectively dissolves and removes non-polar organic impurities (e.g., unreacted starting material or cleaved tert-butyl byproducts), while the highly polar γ-phenyl-GABA hydrochloride remains completely insoluble, resulting in a high-purity crystalline solid[5].

Applications in Advanced Drug Development

Beyond its use in traditional synthetic pathways, the structural motif of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is highly relevant in modern biocatalysis. For instance, the synthesis of enantiomerically pure chiral γ-amino acids (such as (R)- and (S)-4-amino-4-phenylbutanoic acid) is increasingly achieved using ω-transaminase (ω-TA) enzymes[5]. The ethyl ester and Boc-protected intermediates serve as critical analytical standards and synthetic precursors in these advanced chemoenzymatic workflows, allowing researchers to accurately determine enantiomeric excess (ee) and absolute configuration during the development of next-generation neurological therapeutics.

References

• Title: 4-Amino-4-phenylbutanoic acid | C10H13NO2 | CID 13893 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: US5051448A - GABA esters and GABA analog esters Source: Google Patents URL
• Title: KR20200082952A - Method for producing chiral gamma-lactam compound and metal complex therefor Source: Google Patents URL

• Title: Enzymatic synthesis of chiral γ-amino acids using ω-transaminase Source: ResearchGate / The Royal Society of Chemistry URL: [Link]

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• 4. KR20200082952A - Method for producing chiral gamma-lactam compound and metal complex therefor - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Synthetic Utility and Mechanism of Action of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate in the Synthesis of GABA Analogs

Introduction

In the landscape of neuropharmacology, γ-aminobutyric acid (GABA) analogs represent a cornerstone for the treatment of various neurological disorders, including epilepsy, neuropathic pain, and anxiety.[1][2] The therapeutic efficacy of these compounds, such as Phenibut and Baclofen, often depends on their specific stereochemistry and the presence of lipophilic substituents on the GABA backbone, which enhances their ability to cross the blood-brain barrier.[2][3] The synthesis of these structurally precise molecules necessitates a sophisticated approach, frequently relying on the use of protected amino acid precursors to ensure regioselectivity and prevent undesirable side reactions.

This technical guide provides an in-depth examination of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate , a key protected precursor for the synthesis of the GABA analog 4-amino-4-phenylbutanoic acid. We will dissect the strategic role of its constituent protecting groups and elucidate the chemical mechanisms that govern its transformation into the final, biologically relevant molecule. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this synthetic pathway.

Part 1: The Strategic Importance of Protecting Groups

The structure of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is strategically designed for controlled chemical synthesis. It contains two key protecting groups: the tert-butoxycarbonyl (Boc) group on the amine and the ethyl ester on the carboxylic acid. This dual protection is essential for preventing the nucleophilic amine and the acidic carboxylate from interfering with reactions intended for other parts of a molecule during a multi-step synthesis.

The Role of the N-Boc Group: The tert-butoxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in organic synthesis.[4] Its popularity stems from its robustness under a wide range of reaction conditions, including basic hydrolysis and catalytic hydrogenolysis, while being readily removable under specific acidic conditions.[5] This differential stability is the cornerstone of its utility, allowing for selective deprotection without disturbing other acid-labile or base-labile groups in a complex molecule. The introduction of the Boc group is typically achieved by reacting the amine with di-tert-butyl dicarbonate ((Boc)₂O).[6]

The Role of the Ethyl Ester: The carboxylic acid is protected as an ethyl ester. This modification renders the acidic proton of the carboxyl group inert and prevents it from participating in base-catalyzed reactions. Like the Boc group, the ethyl ester is stable under various conditions but can be cleaved through hydrolysis (either acid- or base-catalyzed) to regenerate the carboxylic acid.

Figure 1: Structure of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate.

Part 2: Core Mechanism of Transformation: From Protected Precursor to GABA Analog

The conversion of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate into 4-amino-4-phenylbutanoic acid involves two primary mechanistic steps: the deprotection of the N-Boc group and the hydrolysis of the ethyl ester. These transformations are typically conducted in a single pot using strong acidic conditions.

Step A: Acid-Catalyzed N-Boc Deprotection

The removal of the Boc group is a classic example of an acid-labile deprotection strategy. The most common reagent for this purpose is trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or hydrochloric acid (HCl) in an alcoholic or aqueous medium.[4][7]

The mechanism proceeds as follows:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid (H⁺). This step makes the carbonyl carbon more electrophilic.

• Cleavage and Carbocation Formation: The protonated Boc group undergoes cleavage of the tert-butyl-oxygen bond. This results in the formation of a highly stable tertiary carbocation (the tert-butyl cation) and a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and spontaneously decomposes, releasing carbon dioxide (CO₂) and the free amine of the desired product.[4]

The tert-butyl cation is typically scavenged by the solvent or other nucleophiles present in the reaction mixture.

Figure 2: Mechanism of acid-catalyzed N-Boc deprotection.

Step B: Acid-Catalyzed Ester Hydrolysis

Concurrently, under strong aqueous acid conditions (e.g., 6N HCl), the ethyl ester undergoes hydrolysis to yield the carboxylic acid.

The mechanism involves:

• Protonation: The carbonyl oxygen of the ester is protonated, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking water molecule to one of the oxygen atoms of the original ester group, converting the ethoxy group into a good leaving group (ethanol).

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating ethanol.

• Deprotonation: The protonated carboxylic acid is deprotonated by a base (e.g., water) to give the final carboxylic acid product.

The Overall Transformation Workflow

In practice, both deprotection and hydrolysis are often achieved simultaneously by refluxing the starting material in a strong aqueous acid, such as 6N hydrochloric acid. This one-pot approach is efficient and drives the reaction to completion, yielding the hydrochloride salt of the final GABA analog, which can often be isolated by simple crystallization.

Figure 3: Experimental workflow for the conversion to 4-amino-4-phenylbutanoic acid.

Part 3: Experimental Protocol

The following is an illustrative, self-validating protocol for the conversion of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate to 4-amino-4-phenylbutanoic acid hydrochloride. This protocol is synthesized from standard, well-established procedures for N-Boc deprotection and ester hydrolysis.[8][9]

Materials and Reagents:

• Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (1.0 eq)

• 6N Hydrochloric Acid (HCl) (approx. 10-20 volumes)

• Deionized Water

• Isopropanol

• Diethyl ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (e.g., 3.23 g, 10 mmol).

• Acid Addition: Add 6N hydrochloric acid (e.g., 40 mL).

• Heating: Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material. The reaction is typically complete within 4-8 hours.

• Work-up - Cooling and Isolation: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Further cool the flask in an ice bath for 1-2 hours to promote crystallization of the product hydrochloride salt.

• Filtration: Collect the resulting white precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold deionized water, followed by a wash with cold isopropanol or diethyl ether to remove any remaining impurities and to aid in drying.

• Drying: Dry the product under vacuum to a constant weight.

• Characterization: Confirm the identity and purity of the final product, 4-amino-4-phenylbutanoic acid hydrochloride, using standard analytical techniques such as ¹H NMR, ¹³C NMR, and melting point analysis.

Part 4: Data Presentation

The following table summarizes the key quantitative parameters for the described transformation. The yield is illustrative and based on typical outcomes for this type of reaction.

Parameter	Description	Value
Input
Starting Material	Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate	1.0 eq
Reagent	6N Hydrochloric Acid	~15 mL / g
Reaction Conditions
Temperature	Reflux (~105 °C)	N/A
Reaction Time	4 - 8 hours	N/A
Output
Product	4-Amino-4-phenylbutanoic Acid Hydrochloride	N/A
Theoretical Yield	Based on 100% conversion	100%
Illustrative Yield	Expected practical yield after isolation and purification	80 - 90% [8]
Byproducts	Ethanol, Carbon Dioxide, tert-Butyl derivatives	N/A

Conclusion

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate serves as an exemplary precursor in the synthesis of GABA analogs, specifically 4-amino-4-phenylbutanoic acid. Its strategic design, incorporating the acid-labile N-Boc group and a hydrolyzable ethyl ester, allows for a controlled and efficient deprotection sequence. The core mechanism of its conversion relies on fundamental and robust organic reactions: acid-catalyzed cleavage of a tert-butyl carbamate and acid-catalyzed hydrolysis of an ester. The ability to perform these transformations in a one-pot procedure highlights the efficiency of this synthetic route, providing a reliable pathway for obtaining pharmacologically relevant GABA analogs for further research and development.

References

• Liu, H., Yuan, J., Tian, Q., Ji, N., & He, W. (2017). An Efficient Synthesis of Enantiomerically Pure γ-Aminobutyric Acid (GABA) Derivatives. Journal of Materials Science and Chemical Engineering, 5, 25-32. [Link]

• Chhabra, S., et al. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24533-24538. [Link]

• Gale, K., & Iadarola, M. J. (1980). Seizure protection and increased nerve-terminal GABA: delayed effects of GABA transaminase inhibition. Science, 208(4441), 288-291. [Link]

• Jadhav, S. D., et al. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. Chemistry & Chemical Technology, 11(3), 265-268. [Link]

• Deb, I., & Dadwal, M. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Chemistry, 4(3). [Link]

• J&K Scientific LLC. (2026). BOC Protection and Deprotection. [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. [Link]

• Han, J., et al. (2022). Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. Molecules, 27(12), 3788. [Link]

• Oda, S., Inada, Y., Kobayashi, A., & Ohta, H. (1998). Production of ethyl (R)-2-hydroxy-4-phenylbutanoate via reduction of ethyl 2-oxo-4-phenylbutanoate in an interface bioreactor. Bioscience, Biotechnology, and Biochemistry, 62(9), 1762-1767. [Link]

• Google Patents. (2011). CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.
• Google Patents. (2011).

• Organic Syntheses. (n.d.). N-tert-Butoxycarbonyl-L-phenylalanine. [Link]

• ResearchGate. (n.d.). Representative β-substituted GABA derivatives with clinical applications. [Link]

• Zhu, N., et al. (2017). γ-Amino Butyric Acid (GABA) Synthesis Enabled by Copper-Catalyzed Carboamination of Alkenes. Organic Letters, 19(18), 4718-4721. [Link]

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Thermal stability and melting point of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

Title: Thermal Stability and Melting Point Determination of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate: A Methodological Guide for API Intermediates

Executive Summary

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a critical chiral building block (a Boc-protected γ -amino acid ester) frequently utilized in the synthesis of Active Pharmaceutical Ingredients (APIs), including GABA analogs and neprilysin inhibitors. Understanding its thermal stability, melting point ( Tm​ ), and decomposition temperature ( Td​ ) is paramount for optimizing downstream processing, such as scalable Boc deprotection and formulation. This whitepaper provides an in-depth, self-validating methodological framework for the thermal characterization of this intermediate, grounded in United States Pharmacopeia (USP) standards[1].

Structural Context & Thermal Causality

The thermal behavior of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is governed by two primary structural features: the ethyl ester linkage and the tert-butoxycarbonyl (Boc) protecting group.

• Melting Point Causality (Esterification Impact): The free acid precursor, 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoic acid, exhibits a relatively high melting point due to a robust intermolecular hydrogen-bonding network facilitated by the carboxylic acid dimer. Upon esterification to the ethyl ester, this hydrogen-bonding network is disrupted. Consequently, the lattice energy of the crystal is significantly reduced, resulting in a depressed melting point ( Tm​ )[2]. This necessitates precise Differential Scanning Calorimetry (DSC) to capture the endothermic melting transition before thermal degradation occurs.

• Thermal Stability & Boc Cleavage: The Boc group is notoriously thermolabile. Thermogravimetric Analysis (TGA) of Boc-protected amino acids typically reveals a distinct, two-stage thermal degradation profile. The primary degradation event occurs between 160 °C and 200 °C, driven by a concerted fragmentation mechanism[3]. Thermal energy induces the cleavage of the Boc group, releasing equimolar amounts of isobutylene gas and carbon dioxide gas, leaving behind the free amino ester[3].

Figure 1: Thermolytic cleavage pathway of the tert-butoxycarbonyl (Boc) protecting group.

Analytical Workflows & Self-Validating Protocols

To ensure scientific integrity and compliance with USP <891>[1], the thermal profiling of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate must employ orthogonal techniques: DSC for phase transitions and TGA for mass loss.

Protocol 1: Differential Scanning Calorimetry (DSC) for Tm​ Determination

Causality: DSC measures the heat flow associated with the disruption of the crystal lattice. Because the Boc group degrades near 160 °C[3], the DSC thermal ramp must be strictly capped at 150 °C to prevent endothermic degradation artifacts from overlapping with the melting peak.

• Calibration: Calibrate the DSC instrument using high-purity Indium ( Tm​ = 156.6 °C) to ensure temperature and enthalpy accuracy[1].

• Sample Preparation: Weigh 2.0 – 5.0 mg of the crystalline ester into an aluminum pan. Crimp the lid loosely to allow any trace volatile impurities to escape, preventing pressure buildup.

• Thermal Ramp: Equilibrate the sample at 25 °C under a dry nitrogen purge (50 mL/min). Ramp the temperature at a controlled rate of 10 °C/min up to 150 °C[1].

• Data Integration: Identify the sharp endothermic peak corresponding to melting. Record the extrapolated onset temperature (which is less dependent on sample mass than the peak maximum) as the official Tm​ [1].

Protocol 2: Thermogravimetric Analysis (TGA) for Td​ Determination

Causality: TGA acts as a self-validating system for the structural identity of the Boc group. The theoretical mass loss of the Boc group (loss of C4​H8​ + CO2​ = 100.12 g/mol ) from the intact molecule (MW = 307.39 g/mol ) is exactly 32.57%. Matching the empirical TGA mass loss to this theoretical value confirms both the identity and the degradation mechanism[3].

• Sample Preparation: Load 5.0 – 10.0 mg of the sample into a platinum or alumina TGA crucible.

• Thermal Ramp: Heat the sample from 25 °C to 300 °C at 10 °C/min under a nitrogen atmosphere (40 mL/min).

• Derivative Thermogravimetry (DTG): Plot the first derivative of the mass loss curve to accurately pinpoint the onset of decomposition ( Td​ ).

• Quantification: Integrate the mass loss step occurring between 160 °C and 200 °C. A mass loss of ~32.6% validates the stoichiometric cleavage of the Boc moiety[3].

Figure 2: Orthogonal DSC and TGA workflow for the thermal profiling of Boc-protected API intermediates.

Quantitative Data Summary

The following table synthesizes the theoretical and expected empirical thermal parameters for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate, contrasting it with its free acid counterpart to highlight the effect of esterification and Boc protection[2][3].

Parameter	4-(Boc-amino)-4-phenylbutanoic Acid (Free Acid)	Ethyl 4-(Boc-amino)-4-phenylbutanoate (Ester)	Causality / Analytical Note
Molecular Weight	279.33 g/mol	307.39 g/mol	Addition of ethyl group (+28.05 g/mol ).
Expected Melting Point ( Tm​ )	Higher (Strong H-bonding)	Lower (Disrupted H-bonding)	Esterification removes the carboxylic acid dimer network, lowering lattice energy.
Boc Decomposition Onset ( Td​ )	~160 °C – 180 °C	~160 °C – 180 °C	Thermolysis of the Boc group is independent of the ester linkage[3].
Theoretical Boc Mass Loss	35.84%	32.57%	Calculated as (100.12 g/mol / MW) * 100. Validated via TGA mass loss step.
Primary Degradants	Isobutylene, CO2​ , Free Amino Acid	Isobutylene, CO2​ , Free Amino Ester	Concerted fragmentation eliminates volatile gases[3].

Conclusion

The thermal characterization of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate requires a nuanced understanding of its structural vulnerabilities. By employing a self-validating system of DSC (capped below 150 °C to avoid degradation artifacts) and TGA (to quantify the stoichiometric loss of the Boc group), researchers can accurately determine both the melting point and thermal stability limits of this crucial API intermediate.

References

• General Chapters: <891> THERMAL ANALYSIS.
• Practical Synthetic Method for Amino Acid-Derived Diazoketones Shelf-Stable Reagents for Organic Synthesis.
• Elucidation of Substantial Differences in Ring-Opening Polymerization Outcomes from Subtle Variation of Glucose Carbonate-Based Monomer Substitution Patterns and Substituent Types. Journal of the American Chemical Society.

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Protocols & Analytical Methods

Application of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate in Solid-Phase Peptide Synthesis

Introduction: Expanding the Peptidomimetic Toolkit with γ-Amino Acids

The incorporation of non-proteinogenic amino acids into peptide scaffolds is a powerful strategy in modern drug discovery, enabling the development of peptidomimetics with enhanced therapeutic properties.[1][2] These modifications can confer resistance to enzymatic degradation, improve bioavailability, and modulate conformational preferences to enhance target affinity and specificity.[2][3] Among the various classes of unnatural amino acids, γ-amino acids are of particular interest. Their extended backbone, with two additional methylene units compared to α-amino acids, introduces significant conformational flexibility and the potential to form novel secondary structures, such as helices, that are distinct from those formed by α-peptides.[4][5]

This application note provides a detailed technical guide for the utilization of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate , a Boc-protected γ-amino acid derivative, in solid-phase peptide synthesis (SPPS). We will delineate the necessary prerequisite modification of this building block, provide step-by-step protocols for its incorporation into a growing peptide chain using Boc-based SPPS, and discuss the critical considerations for successful synthesis.

Physicochemical Properties and Prerequisite Modification

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a non-standard amino acid building block. A critical feature of this molecule is the presence of an ethyl ester at the C-terminus. For its use in standard SPPS, this ester must first be hydrolyzed to the corresponding carboxylic acid to enable its coupling to the N-terminal amine of the resin-bound peptide.

Property	Value
Molecular Formula	C₁₇H₂₅NO₄
Molecular Weight	307.39 g/mol
Appearance	Typically a white to off-white solid
Protection Strategy	N-α-Boc

Protocol 1: Saponification of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

This protocol describes the hydrolysis of the ethyl ester to the free carboxylic acid, a necessary first step before this building block can be used in SPPS.

Materials:

• Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Lithium hydroxide (LiOH) solution

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

Procedure:

• Dissolve Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate in a mixture of THF and MeOH (e.g., 3:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Slowly add 1.5 equivalents of 1 M LiOH solution dropwise while stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the organic solvents under reduced pressure using a rotary evaporator.

• Dilute the remaining aqueous solution with water and wash with EtOAc to remove any unreacted starting material.

• Cool the aqueous layer to 0 °C and acidify to a pH of 2-3 with 1 M HCl.

• Extract the product with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Evaporate the solvent under reduced pressure to yield 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoic acid as a solid. Confirm the structure and purity by NMR and mass spectrometry before use in SPPS.

Solid-Phase Peptide Synthesis (SPPS) using Boc Chemistry

The Boc/Bzl (tert-butoxycarbonyl/benzyl) protection strategy is a classical and robust method for SPPS.[6] It utilizes the acid-labile Boc group for temporary Nα-protection and typically employs more acid-stable benzyl-based groups for side-chain protection.[7] The iterative cycle of SPPS involves deprotection of the N-terminal Boc group, neutralization, and coupling of the next Boc-protected amino acid.[8][9][10]

Workflow for Boc-SPPS

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• 10. peptide.com [peptide.com]

NMR spectroscopy characterization and chemical shifts for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

An Application Note for the Structural Elucidation of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate using ¹H and ¹³C NMR Spectroscopy

Abstract

This application note provides a comprehensive guide to the characterization of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate using Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers in synthetic chemistry and drug development, this document details the necessary protocols for sample preparation and data acquisition for both proton (¹H) and carbon-13 (¹³C) NMR. Furthermore, it presents a detailed analysis and assignment of the expected chemical shifts, multiplicities, and coupling constants, grounded in fundamental NMR principles and supported by authoritative references. The causality behind experimental choices is explained to provide a deeper understanding of the spectroscopic process.

Introduction

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a chiral building block frequently utilized in the synthesis of more complex pharmaceutical agents and bioactive molecules. Its structure incorporates several key functional groups: an ethyl ester, a tert-butoxycarbonyl (Boc) protecting group, a phenyl ring, and a stereocenter. The precise and unambiguous confirmation of its chemical structure is paramount following synthesis to ensure purity and correct stereochemistry for subsequent reactions.

NMR spectroscopy stands as the most powerful technique for the non-destructive structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. This guide establishes a robust protocol for acquiring and interpreting high-quality NMR data for the title compound.

Experimental Protocols

The quality of NMR spectra is directly contingent upon meticulous sample preparation and the selection of appropriate acquisition parameters.[1] The following protocols are designed to yield high-resolution spectra suitable for full structural assignment.

Sample Preparation

The objective is to create a homogeneous, particle-free solution at a concentration that balances signal strength with spectral quality.[1][2]

Methodology:

• Mass Measurement: Accurately weigh 10-15 mg of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate for ¹H NMR, or 50-75 mg for ¹³C NMR, into a clean, dry vial.[2][3] A higher concentration is recommended for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Solvent Selection: Chloroform-d (CDCl₃) is the recommended solvent due to its excellent solubilizing properties for a wide range of organic compounds and its single, well-characterized residual solvent peak at ~7.26 ppm for ¹H and ~77.16 ppm for ¹³C.

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[4] If an internal standard is required for quantitative analysis, add a small amount of tetramethylsilane (TMS) to the solvent beforehand. TMS provides a reference signal at 0 ppm.[5]

• Homogenization: Gently swirl or vortex the vial until the sample is completely dissolved. Visually inspect the solution against a light source to ensure no particulate matter is present. If solids remain, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette into the NMR tube.[1][2]

• Transfer: Carefully transfer the clear solution into a clean, high-quality 5 mm NMR tube. The optimal sample height should be between 4-5 cm to ensure it is correctly positioned within the instrument's detection coil.[3][4]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and label it clearly.

NMR Data Acquisition

The parameters below are optimized for a standard 400 MHz NMR spectrometer but can be adapted for other field strengths.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker systems) is typically sufficient. For acquisitions requiring multiple scans, a 30° or 45° pulse angle is recommended to avoid saturation and minimize relaxation delays.[6][7][8]

• Acquisition Time (AQ): ~3-4 seconds. This duration allows for the decay of most signals and provides good digital resolution.[6][7]

• Relaxation Delay (D1): 1-2 seconds. A short delay is usually adequate for qualitative ¹H spectra.

• Spectral Width (SW): 0-12 ppm. This range encompasses nearly all common organic proton signals.

• Number of Scans (NS): 8-16 scans. This is generally sufficient to achieve an excellent signal-to-noise (S/N) ratio for a sample of this concentration.

• Temperature: 298 K (25 °C).

¹³C{¹H} NMR Spectroscopy:

• Pulse Program: A standard proton-decoupled pulse program with NOE (Nuclear Overhauser Effect) is used to simplify the spectrum to singlets and enhance signal intensity (e.g., 'zgpg30' on Bruker systems).[5][9]

• Pulse Angle: 30°. This angle helps to mitigate issues with long T1 relaxation times, particularly for quaternary carbons, leading to more reliable signal detection.[6]

• Acquisition Time (AQ): ~1.0-1.5 seconds.

• Relaxation Delay (D1): 2 seconds. This delay is a good starting point for qualitative analysis. For quantitative measurements, a much longer delay (≥ 5 times the longest T1) is necessary.[5][10]

• Spectral Width (SW): 0-220 ppm. This is the standard range for most organic molecules.[5]

• Number of Scans (NS): 1024-4096 scans. A higher number of scans is required to compensate for the low sensitivity of the ¹³C nucleus.

• Temperature: 298 K (25 °C).

Results and Discussion: Spectral Analysis

The structure of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate presents a distinct set of signals in both ¹H and ¹³C NMR spectra. The following sections provide a detailed assignment of these signals.

Visualizing the Structure and Workflow

To facilitate a clear discussion of the NMR assignments, the molecular structure with a systematic numbering scheme is presented below.

Figure 1: Structure of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate with numbering for NMR assignment.

Figure 2: Standard workflow for NMR characterization from sample preparation to final analysis.

¹H NMR Spectrum Analysis (400 MHz, CDCl₃)

The proton spectrum is characterized by distinct signals for each unique proton environment. The expected chemical shifts (δ) are influenced by shielding and deshielding effects from adjacent electronegative atoms and π-systems.[11]

Label	Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
a	-O-CH₂-CH₃ (H-1)	~1.25	Triplet (t)	3H	Aliphatic methyl group coupled to the adjacent methylene (b).[12][13]
b	-O-CH₂-CH₃ (H-2)	~4.12	Quartet (q)	2H	Methylene protons deshielded by the adjacent ester oxygen, coupled to the methyl group (a).[14][15]
c	-CH₂-C(=O)- (H-4)	~2.50	Multiplet (m)	2H	Methylene protons alpha to the ester carbonyl group, expected to be a complex multiplet due to coupling with H-5.[12][13]
d	-CH(Ph)-CH₂- (H-5)	~2.1-2.3	Multiplet (m)	2H	Methylene protons coupled to two different methine protons (H-4 and H-6), resulting in a complex signal.
e	-CH(Ph)- (H-6)	~4.8-5.0	Multiplet (m)	1H	Methine proton deshielded by both the adjacent phenyl group and the nitrogen atom of the Boc group.
f	-NH-	~5.1-5.3	Broad Singlet (br s)	1H	Amide proton signal; its chemical shift is variable and often broad due to quadrupole broadening and potential hydrogen exchange.[16]
g	-C(CH₃)₃	~1.43	Singlet (s)	9H	Nine equivalent protons of the tert-butyl group, appearing as a sharp singlet due to the absence of adjacent protons.[17]
h	-C₆H₅	~7.2-7.4	Multiplet (m)	5H	Aromatic protons of the phenyl ring, typically appearing as a complex multiplet in this region.[14][18]

¹³C NMR Spectrum Analysis (101 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum provides one signal for each unique carbon atom. The chemical shifts are highly indicative of the carbon's functional group and hybridization state.

Carbon	Predicted δ (ppm)	Rationale
C-1	~14.2	Ethyl ester methyl carbon, typical aliphatic region.[5]
C-2	~60.5	Ethyl ester methylene carbon, shifted downfield by the adjacent oxygen atom.
C-3	~172.5	Ester carbonyl carbon, a characteristic downfield shift.[5]
C-4	~35.0	Methylene carbon alpha to the ester carbonyl.
C-5	~31.0	Aliphatic methylene carbon in the butanoate chain.
C-6	~54.0	Methine carbon attached to the phenyl ring and nitrogen.
C-7	~155.1	Carbonyl carbon of the Boc protecting group.[19]
C-8	~79.5	Quaternary carbon of the tert-butyl group, deshielded by oxygen.[20]
C-9,10,11	~28.4	Three equivalent methyl carbons of the tert-butyl group.[17]
C-12	~141.0	Quaternary aromatic carbon (ipso-carbon) attached to the aliphatic chain.
C-13,17	~126.5	Aromatic CH carbons (ortho).
C-14,16	~128.6	Aromatic CH carbons (meta).
C-15	~127.8	Aromatic CH carbon (para).

Conclusion

This application note has outlined a systematic and reliable approach for the NMR-based structural characterization of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate. The detailed protocols for sample preparation and data acquisition are designed to generate high-quality, reproducible spectra. The comprehensive analysis of the expected ¹H and ¹³C chemical shifts, based on established principles of NMR spectroscopy, provides a robust framework for researchers to confidently verify the structure and purity of this important synthetic intermediate. Adherence to these guidelines will ensure the integrity of data used in drug discovery and development pipelines.

References

• Chapter 5: Acquiring 1 H and 13 C Spectra. (n.d.). In Modern NMR Techniques for Synthetic Chemistry.
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• Supporting Information. (n.d.). Wiley-VCH.
• Basic Practical NMR Concepts. (2017, August 28). Michigan State University, Department of Chemistry.
• The Acquisition Parameters. (n.d.). Bruker.
• Esters. (n.d.). University of Calgary.
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• Optimized Default 13C Parameters. (2020, May 4). University of Wisconsin-Madison, Chemistry Department, NMR Facility.
• Supporting Information. (n.d.). The Royal Society of Chemistry.
• 13C Acquisition Period. (n.d.). Bruker.
• ¹H NMR chemical shift ppm table. (n.d.).
• 13C NMR. (n.d.). EPFL.
• Supporting Information for tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. (n.d.).
• da Costa, C. P., et al. (2015). Evaluation of Proton Nuclear Magnetic Resonance Spectroscopy for Determining the Yield of Fatty Acid Ethyl Esters Obtained by Transesterification. Energy & Fuels.
• Brown, D. (n.d.). Low/high resolution 1H proton nmr spectrum of butanoic acid.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• Solved 4 5 points The structures of ethyl butanoate and | Chegg.com. (2022, June 2).
• NMR Chemical Shifts Values Table. (2024, August 2). Chemistry Steps.
• 13.3: Chemical Shifts in ¹H NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts.
• Yield, melting point, IR, and 1 H-NMR data for esters 1-6. (n.d.). ResearchGate.
• Abraham, R. J., et al. (2005). 1H chemical shifts in NMR. Part 21--prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry.
• 13C NMR spectroscopy • Chemical shift. (n.d.).
• Iridium-Catalyzed Regiospecific and Stereospecific Allylic Amination for the Syntheses of α,β-Unsaturated γ-Amino Esters - Supporting Information. (n.d.).
• (S)-3-(tert-Butyloxycarbonylamino)-4-phenylbutanoic acid. (n.d.). Organic Syntheses Procedure.
• N-(tert-Butoxycarbonyl)-L-phenylalanine(13734-34-4) 13 C NMR. (n.d.). ChemicalBook.
• ethyl 4-<4'-<<2-<(tert-butoxycarbonyl)amino<-2-carboxy
• Example 4. (n.d.).
• Table of characteristic proton NMR chemical shifts. (n.d.).
• ¹H NMR Chemical Shift. (2022, March 9). Oregon State University.
• Module 16: ¹H NMR Chemical Shifts for Common Functional Groups. (n.d.). e-PG Pathshala.
• ¹³C NMR chemical shifts of the carbonyl carbons of N-Boc-L-proline-L-alanine-OMe 6. (n.d.). ResearchGate.
• Phenyl group in proton NMR. (2015, June 9). Chemistry Stack Exchange.
• ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (n.d.). MDPI.
• NMR Spectroscopy :: ¹³C NMR Chemical Shifts. (n.d.). Organic Chemistry Data.
• Ethyl (4r)-4-[(Tert-Butoxycarbonyl)amino]-5-[(3s)-2-Oxopyrrolidin-3-Yl]pentanoate. (n.d.). PubChem.
• CHEM 2325 Module 21: Spectroscopy of Carboxylic Acids. (2024, June 17). YouTube.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals resolve incomplete tert-butyloxycarbonyl (Boc) deprotection when synthesizing Ethyl 4-amino-4-phenylbutanoate derivatives.

This guide moves beyond basic protocols to address the specific kinetic, steric, and solubility challenges associated with this benzylic gamma-amino ester.

Mechanistic Insight & Substrate Profiling

To troubleshoot effectively, we must first understand the causality of the reaction. The acid-catalyzed removal of the Boc group is a kinetic process that relies on the initial protonation of the carbamate carbonyl oxygen[1]. This protonation facilitates the cleavage of the tert-butyl-oxygen bond, generating a highly reactive tert-butyl cation and a carbamic acid intermediate, which subsequently decarboxylates to yield the free amine[1][2].

Why does Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate resist deprotection?

• Steric Hindrance: The phenyl ring at the C4 (benzylic) position introduces significant steric bulk adjacent to the carbamate[3][4]. This restricts the conformational flexibility required for the acid to access and protonate the carbonyl oxygen, slowing the reaction's initial kinetic step.

• Second-Order Acid Dependence: The rate of Boc cleavage has a second-order dependence on acid concentration[3][5]. Standard dilute acid conditions (e.g., 20% TFA) that work for unhindered primary amines frequently stall for sterically demanding substrates like this one.

• Moisture Sensitivity: While the Boc group itself is cleaved via acid, the C1 ethyl ester is susceptible to acid-catalyzed hydrolysis if water is present in the system, leading to unwanted side reactions rather than clean deprotection[5][6].

Diagnostic Workflow

Use the following logical workflow to diagnose and resolve your specific deprotection failure.

Diagnostic workflow for resolving incomplete Boc deprotection.

Frequently Asked Questions (Troubleshooting)

Q1: My reaction stalls at 70% conversion despite stirring overnight in 20% TFA/DCM. How do I push it to completion? A1: The stalling is a direct result of the steric bulk from the C4-phenyl group combined with an insufficient acid concentration. Because the reaction rate depends heavily on acid strength, 20% TFA is often too weak to overcome the activation energy barrier of this hindered substrate[3][4]. Solution: Increase the concentration to 50% TFA in DCM (v/v)[3][5]. This drastically increases the protonation state of the carbamate, driving the kinetic cleavage to completion within 1-2 hours[7].

Q2: I switched to 4M HCl in dioxane to increase acid strength, but now I see a sticky precipitate and the reaction is still incomplete. What happened? A2: You are experiencing a phase-separation issue. As the Boc group is cleaved, the highly polar hydrochloride salt of Ethyl 4-amino-4-phenylbutanoate forms immediately[1][2]. Because dioxane is relatively non-polar, this salt precipitates prematurely. The solid matrix traps unreacted starting material inside it, physically preventing the HCl from accessing the remaining Boc groups[4]. Solution: Add a polar, anhydrous co-solvent (such as 10-20% anhydrous methanol or DCM) to the dioxane mixture to maintain homogeneity until the reaction is complete[2].

Q3: My LC-MS shows complete Boc removal, but the major peak has a mass exactly 28 Da lower than my expected product. What is this side reaction? A3: A mass loss of exactly 28 Da from an ethyl ester indicates acid-catalyzed ester hydrolysis (loss of the ethyl group [-29 Da] and replacement with a proton [+1 Da]). This occurs when your acidic reagents are not strictly anhydrous[5][6]. TFA is highly hygroscopic and absorbs atmospheric moisture, which acts as a nucleophile to cleave the C1 ethyl ester, yielding 4-amino-4-phenylbutanoic acid[4][5]. Solution: Ensure strictly anhydrous conditions. Co-evaporate your starting material with dry toluene prior to the reaction, use a fresh, sealed bottle of TFA, and run the reaction under an inert nitrogen atmosphere[3][5].

Quantitative Reagent System Comparison

Selecting the right acid system is a balance between kinetic driving force and product solubility. Use the table below to select the optimal system for your workflow.

Reagent System	Acid Concentration	Product Solvation	Risk of Ester Hydrolysis	Expected Time to Completion
20% TFA in DCM	Low	Excellent	Low (if dry)	> 12 hours (High risk of stalling)
50% TFA in DCM	Optimal	Excellent	Moderate (Requires anhydrous TFA)	1 - 2 hours
4M HCl in Dioxane	High	Poor (Precipitates)	Low (if dry)	0.5 - 1 hour (Requires co-solvent)

Self-Validating Experimental Protocols

Below are two field-proven, step-by-step methodologies. Each protocol includes built-in self-validation steps to ensure you do not proceed to purification with an incomplete reaction.

Protocol A: 50% TFA in Anhydrous DCM (Recommended for Homogeneity)

This method is preferred because the resulting TFA salt remains highly soluble in DCM, preventing the physical trapping of starting material[2][5].

• Preparation: Dissolve Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (1.0 equiv) in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M[2][5].

• Acid Addition: Cool the flask to 0°C in an ice bath. Dropwise, add an equal volume of fresh, anhydrous Trifluoroacetic acid (TFA) to achieve a 50% v/v mixture[3][5].

• Reaction: Remove the ice bath and allow the mixture to stir vigorously at room temperature for 1 to 2 hours[3][7].

• Self-Validation Step (Crucial): Before working up the reaction, spot the mixture on a TLC plate alongside the starting material. Elute with 10% MeOH in DCM. The starting material (UV active, Ninhydrin negative) must be completely absent. The product will appear as a baseline-hugging spot that stains intensely purple/red when heated with a Ninhydrin stain, confirming the presence of the free primary amine[8].

• Workup: Concentrate the mixture in vacuo. To completely remove residual TFA and moisture, add anhydrous toluene and co-evaporate under reduced pressure. Repeat this co-evaporation step three times[3][5][7].

• Isolation: Dry the resulting residue under high vacuum overnight to yield the pure TFA salt of Ethyl 4-amino-4-phenylbutanoate.

Protocol B: 4M HCl in Dioxane (Recommended for Direct Salt Isolation)

This method is ideal if you specifically require the hydrochloride salt for downstream coupling, but it requires careful monitoring of solubility[1][2].

• Preparation: Dissolve the substrate in a minimal volume of anhydrous DCM (e.g., 2 mL per mmol) to act as a solubilizing co-solvent[2].

• Acid Addition: Add 5 to 10 equivalents of commercially available 4M HCl in anhydrous 1,4-dioxane[2].

• Reaction: Stir the mixture at room temperature for 30 to 60 minutes[2].

• Self-Validation Step (Crucial): This reaction is visually self-indicating. As the deprotection proceeds, the highly polar hydrochloride salt will precipitate out of the solvent mixture. A dense, uniform white suspension confirms successful salt formation. Warning: If the mixture seizes into a solid chunk, unreacted starting material is trapped inside; immediately add 1-2 mL of anhydrous DCM to break up the solid and allow the reaction to finish[2][4].

• Isolation: Once LC-MS confirms complete consumption of the starting material, filter the precipitate directly through a sintered glass funnel. Wash the solid cake thoroughly with cold, anhydrous diethyl ether to remove cleaved tert-butyl byproducts and non-polar impurities[1][2].

• Drying: Dry the solid under high vacuum to obtain the pure hydrochloride salt[2][4].

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• 8. researchgate.net [researchgate.net]

Resolving HPLC peak tailing for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate analysis

Technical Support Center: HPLC Analysis

Topic: Resolving HPLC Peak Tailing for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate Analysis

Welcome to the technical support center. As Senior Application Scientists, we understand that achieving sharp, symmetrical peaks is paramount for accurate quantification and robust methods. This guide provides in-depth troubleshooting strategies specifically tailored to resolving peak tailing issues encountered during the analysis of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when encountering peak asymmetry with this specific analyte.

Q1: What is the most likely cause of peak tailing for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate?

A1: The primary cause of peak tailing for this molecule is a secondary ionic interaction between the analyte and the stationary phase.[1] Your compound has a basic secondary amine within the carbamate structure. On standard silica-based reversed-phase columns (like C18), residual acidic silanol groups (Si-OH) on the silica surface can become deprotonated and negatively charged (Si-O⁻), especially at mobile phase pH values above 3-4.[2][3] These anionic sites strongly interact with your protonated, positively charged analyte, causing a portion of the molecules to lag behind the main peak, resulting in a characteristic tail.[1][4]

Q2: My peak shape is poor. Is my standard C18 column unsuitable for this analysis?

A2: Not necessarily, but it requires careful method optimization. A standard C18 column, particularly an older "Type A" silica column, will likely have a high population of active silanol groups, exacerbating tailing.[5] However, you can often achieve excellent peak shape by controlling the mobile phase pH. For more robust, long-term solutions, using a modern, high-purity "Type B" silica column that is end-capped is highly recommended.[1][5] End-capping chemically treats the silica surface to reduce the number of accessible silanol groups, thereby minimizing the sites for secondary interactions.[1][6]

Q3: Why is mobile phase pH so critical, and what is the ideal range?

A3: Mobile phase pH is the most powerful tool for controlling peak shape for ionizable compounds like yours.[7][8] The goal is to keep both the analyte and the column's silanol groups in a single, consistent ionic state. By lowering the mobile phase pH to a value between 2.5 and 3.5, you ensure two things:

• The analyte's amine group is consistently protonated (positively charged).

• The column's acidic silanol groups are also protonated (neutral charge, Si-OH).[1][9] This neutralization of the silanol groups eliminates the strong ionic interaction, which is the root cause of the tailing, leading to a much more symmetrical peak.[1] Operating at a pH close to the analyte's pKa can cause peak splitting or severe tailing because both ionized and unionized forms of the analyte exist simultaneously.[7][8]

Q4: How can I quickly determine if column overload is causing my peak tailing?

A4: Column overload is a common issue that can mimic other tailing problems.[4] To test for it, perform a simple dilution experiment. Prepare a sample that is 5 to 10 times more dilute than your current sample and inject it under the same conditions. If the peak tailing is significantly reduced or eliminated, you are likely overloading the column.[10][11] In this case, you should reduce the sample concentration or the injection volume.[12]

Part 2: Systematic Troubleshooting Guide

When facing persistent peak tailing, a systematic approach is crucial. This guide walks you through a logical workflow, from initial diagnosis to advanced solutions.

Workflow: Diagnosing and Resolving Peak Tailing

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

Step 1: Mobile Phase Optimization

The mobile phase is your primary tool for correcting tailing for basic compounds.

A. pH Adjustment & Control

• The "Why": As established, lowering the pH to ~3 suppresses the ionization of silanol groups, which is the root cause of the tailing interaction.[1] This is the most effective first step in troubleshooting.

• The "How": Use a suitable buffer to maintain a constant pH. Unbuffered mobile phases can have their pH altered by the column or sample, leading to inconsistent results.[13]

Experimental Protocol: Mobile Phase pH Optimization

• Buffer Preparation: Prepare a 20 mM aqueous buffer stock. For low pH work, potassium phosphate or ammonium formate are excellent choices.[9][14] Adjust the pH of this aqueous stock to 3.0 using an appropriate acid (e.g., phosphoric acid for a phosphate buffer, formic acid for a formate buffer).

• Mobile Phase Preparation: Prepare your mobile phase by mixing the pH-adjusted aqueous buffer with your organic modifier (e.g., acetonitrile or methanol) to the desired ratio. For example, a 60:40 (v/v) Acetonitrile:Water mobile phase would be prepared using your pH 3.0 aqueous buffer as the "Water" component.

• System Equilibration: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

• Analysis: Inject the sample and compare the peak asymmetry to your original method.

B. Buffer Concentration and Type

• The "Why": The buffer's job is to resist pH changes.[13] If the concentration is too low, it may not have enough capacity to control the pH at the silica surface, leading to tailing.[11]

• The "How": A buffer concentration of 10-25 mM is typically sufficient.[9][15] Higher concentrations can improve peak shape but may risk precipitation if the percentage of organic solvent is high.[11] Phosphate buffers are known to be effective at reducing peak asymmetry.[13]

Step 2: Stationary Phase (Column) Considerations

If mobile phase optimization does not fully resolve the issue, the column itself is the next area to investigate.

• Column Chemistry: Modern columns made from high-purity silica with robust end-capping are essential for analyzing basic compounds.[5] If you are using an older column, switching to a newer generation column specifically designed for good peak shape with basic analytes can provide an immediate and lasting solution. Polar-embedded or polar-endcapped columns offer alternative selectivity and can shield silanol activity.[2][16][17]

• Column Contamination & Degradation: Strongly retained impurities from previous samples can accumulate at the head of the column, creating new active sites that cause tailing.[18][19] A column void (a physical gap in the packing material at the inlet) can also severely distort peak shape.[1][18]

  • Troubleshooting: Try flushing the column with a strong solvent (check the manufacturer's guidelines). If this fails, reversing the column (if the manufacturer permits) and flushing to waste can sometimes dislodge inlet frit contamination.[1] The use of a guard column is a cost-effective way to protect your analytical column from contamination.[19]

Step 3: System and Sample Effects

Finally, consider factors related to your instrument and sample preparation.

• Sample Overload: Injecting too much analyte mass on the column will saturate the stationary phase and always cause tailing.[4]

• Injection Solvent: If your sample is dissolved in a solvent significantly stronger than your mobile phase (e.g., 100% Acetonitrile for a 40% Acetonitrile mobile phase), the analyte band will not focus correctly at the head of the column, leading to peak distortion.[4][10] The ideal injection solvent is the mobile phase itself or a weaker solvent.[10]

• Extra-Column Volume: Excessive volume from long or wide-diameter tubing between the injector, column, and detector can cause peak broadening and tailing.[2][4] Ensure all connections use narrow internal diameter tubing (e.g., 0.005") and that fittings are made correctly to minimize dead volume.

Part 3: Data Summary & Recommended Conditions

The table below summarizes the key variables and their expected impact on the analysis of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate.

Parameter	Sub-Optimal Condition	Recommended Condition	Rationale for Improvement
Mobile Phase pH	pH > 4.0	pH 2.5 - 3.5	Neutralizes surface silanol groups, preventing secondary ionic interactions.[1][9]
Buffer Concentration	< 10 mM or None	10 - 25 mM	Ensures stable pH across the column, providing reproducible retention and peak shape.[13][15]
Column Type	Non-end-capped, "Type A" silica	High-purity, end-capped C18	Minimizes available silanol groups, reducing the primary cause of tailing for basic compounds.[1][5]
Injection Solvent	100% Acetonitrile	Mobile Phase or weaker	Promotes proper focusing of the analyte band at the column head, preventing peak distortion.[4][10]
Analyte Concentration	> 0.5 mg/mL (variable)	< 0.1 mg/mL	Avoids saturating the stationary phase, which leads to non-linear chromatography and tailing.[12]

References

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. ([Link])

• How to Reduce Peak Tailing in HPLC? - Phenomenex ([Link])

• Peak Tailing in HPLC - Element Lab Solutions ([Link])

• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub ([Link])

• Common Causes Of Peak Tailing in Chromatography - ALWSCI ([Link])

• Waters Column Selection Guide for Polar Compounds - Waters Corporation ([Link])

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II - ChromaNik Technologies ([Link])

• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex ([Link])

• Effect of pH on LC-MS Analysis of Amines - Waters Corporation ([Link])

• Role of Buffers in Liquid Chromatography - Phenomenex ([Link])

• HPLC Column Selection Guide - SCION Instruments ([Link])

• HPLC Column Selection Guide - Phenomenex ([Link])

• The Importance Of Mobile Phase PH in Chromatographic Separations - Industry News ([Link])

• The Importance of Mobile Phase pH in Chromatographic Separations - ACD/Labs ([Link])

• Abnormal Peak Shapes - Shimadzu ([Link])

• How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine - MicroSolv Technology Corporation ([Link])

• Infographic: What's the Best Column for Polar Compound Retention? - Waters Blog ([Link])

• HPLC Troubleshooting - ([Link])

• HPLC Analysis of Very Polar Compounds in Bioanalysis - LCGC International ([Link])

• Choice of buffer in mobile phase can substantially alter peak areas in quantification of lipids by HPLC-ELSD - PMC ([Link])

• Effect of buffer on peak parameter - ResearchGate ([Link])

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds - KNAUER ([Link])

• Effect of buffer type on peak asymmetry - ResearchGate ([Link])

• How to Fix Asymmetrical Chromatography Peaks - Chrom Tech ([Link])

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Reference Data & Comparative Studies

A Senior Scientist's Guide to the Validation of Chiral HPLC Methods for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate Enantiomers

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is not a trivial detail—it is a critical determinant of its pharmacological and toxicological profile. Enantiomers, non-superimposable mirror-image isomers, can exhibit vastly different effects in a biological system.[1] Consequently, regulatory bodies mandate the stereospecific analysis of chiral drug substances. This guide provides a comprehensive framework for the development and validation of a chiral High-Performance Liquid Chromatography (HPLC) method for the enantiomers of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate, a representative Boc-protected amino acid ester.

Drawing from established principles and field experience, this document moves beyond a simple checklist of procedures. It delves into the rationale behind experimental choices, offering a self-validating system of protocols grounded in the guidelines of the International Council for Harmonisation (ICH).

Part 1: The Cornerstone of Separation: Chiral Stationary Phase (CSP) Selection

The success of any chiral separation hinges on the selection of an appropriate Chiral Stationary Phase (CSP).[1] The fundamental mechanism involves the formation of transient, diastereomeric complexes between the enantiomeric analyte and the chiral selector immobilized on the stationary phase. These complexes have different binding energies, leading to differential retention times and, thus, separation.

For analytes like Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate, which contains a phenyl group, an ester, and a carbamate, the interactions are multifaceted, involving hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[2] Polysaccharide-based CSPs are exceptionally versatile and often the first choice for screening due to their broad applicability and multiple chiral recognition mechanisms.[2][3]

Comparative Analysis of Suitable CSPs

Polysaccharide-based CSPs, derivatives of cellulose and amylose, are renowned for their robust performance in separating a wide array of chiral compounds.[2][3][4] Macrocyclic glycopeptide phases also offer a powerful alternative, particularly in reversed-phase modes for N-protected amino acids.[5]

CSP Type	Chiral Selector Example	Typical Mobile Phase Modes	Key Advantages	Considerations
Amylose Phenylcarbamate	Amylose tris(3,5-dimethylphenylcarbamate)	Normal Phase, Polar Organic, Reversed Phase	Broad selectivity, often provides high resolution. The helical structure of amylose creates a complex chiral environment enhancing recognition.[3]	Coated versions have solvent restrictions (e.g., no chlorinated solvents or THF).[6]
Cellulose Phenylcarbamate	Cellulose tris(3,5-dimethylphenylcarbamate)	Normal Phase, Polar Organic, Reversed Phase	Different selectivity compared to amylose derivatives, providing a complementary screening option.	Coated versions share similar solvent restrictions with their amylose counterparts.[6]
Immobilized Polysaccharide	Immobilized Amylose or Cellulose Derivatives	Normal Phase, Polar Organic, Reversed Phase	Expanded solvent compatibility, allowing for use with "forbidden" solvents like dichloromethane and THF, which can be crucial for method development and improving solubility.[6]	May sometimes exhibit slightly lower efficiency than their coated counterparts under identical mobile phase conditions.[3]
Macrocyclic Glycopeptide	Teicoplanin (e.g., CHIROBIOTIC™ T)	Reversed Phase, Polar Organic	Excellent for resolving N-protected amino acids and their esters.[5][7] Highly compatible with LC-MS due to the use of volatile buffers in reversed-phase mode.[5]	Selectivity is primarily driven by ionic interactions with the analyte's carboxylate group.[5]

Part 2: A Systematic Approach to Method Development

A robust method is born from a systematic development process. The goal is to achieve baseline resolution (Rₛ > 1.7) for the enantiomers while maintaining a reasonable analysis time and good peak shape.[1][8]

Experimental Workflow: Method Development

• Column Screening :

  • Begin by screening at least two columns with complementary selectivity, for instance, an amylose-based CSP (e.g., Chiralpak® IA) and a cellulose-based CSP (e.g., Chiralcel® OD).

  • Test in both Normal Phase (e.g., Hexane/Isopropanol) and Reversed Phase (e.g., Acetonitrile/Water with an additive) modes.

• Mobile Phase Optimization :

  • Normal Phase : Adjust the ratio of the alcohol modifier (e.g., isopropanol, ethanol). Lower alcohol content generally increases retention and can improve resolution.

  • Reversed Phase : Modify the organic solvent (acetonitrile or methanol) percentage.

  • Additives : Small amounts of an acidic (e.g., trifluoroacetic acid, formic acid) or basic (e.g., diethylamine) additive can significantly impact peak shape and selectivity by suppressing unwanted ionic interactions.[9]

• Parameter Refinement :

  • Optimize flow rate to balance analysis time and efficiency.

  • Adjust column temperature. Lower temperatures often enhance enantioselectivity but increase analysis time and pressure.

  • Set the detection wavelength to the UV maximum of the analyte for optimal sensitivity.

Method Development Workflow Diagram.

Part 3: Rigorous Validation: Proving Fitness for Purpose

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[1] The following protocols are based on the ICH Q2(R1) guideline and are designed to validate a method for the quantitative determination of the undesired enantiomer as a chiral impurity.[10]

Summary of Validation Parameters & Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can separate and quantify the enantiomers without interference.	Baseline resolution (Rₛ) between enantiomers > 1.7.[1][8] Peak purity analysis should show no co-elution.
Linearity	To demonstrate a proportional relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.997.[1]
Range	The interval over which the method is precise, accurate, and linear.	From the Limit of Quantitation (LOQ) to 120% of the impurity specification limit.[10]
Accuracy (Recovery)	The closeness of test results to the true value.	Percent recovery typically between 90.0% and 110.0% for the impurity enantiomer.[1]
Precision (RSD%)	To assess the method's variability over multiple measurements.	Repeatability: RSD ≤ 5% at the specification limit. Intermediate Precision: RSD ≤ 10% at the specification limit.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be reliably quantified with acceptable precision and accuracy.	Signal-to-Noise Ratio (S/N) ≥ 10.[8]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise Ratio (S/N) ≥ 3.[8]
Robustness	To evaluate the method's reliability under small, deliberate variations in parameters.	System suitability parameters (e.g., Resolution, Tailing Factor) must remain within defined limits.

Detailed Experimental Protocols

• Objective: To demonstrate that the analytical method provides baseline resolution between the two enantiomers and that there is no interference from potential impurities or degradation products at the retention times of the main peaks.

• Procedure:

  • Prepare a solution of the racemic Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate.

  • Prepare a solution containing only the main (desired) enantiomer.

  • Inject both solutions and record the chromatograms.

  • Confirm that the retention time of the main enantiomer in its pure sample corresponds to one of the peaks in the racemate sample.

  • Calculate the resolution (Rₛ) between the two enantiomeric peaks in the racemate chromatogram.

  • Perform peak purity analysis using a photodiode array (PDA) detector if available.

• Objective: To establish a linear relationship between the concentration of the undesired enantiomer and the detector response over a defined range.

• Procedure:

  • Prepare a stock solution of the racemic mixture.

  • Prepare a series of at least five calibration solutions by diluting the stock solution. The concentration range should span from the LOQ to 120% of the specified limit for the undesired enantiomer (e.g., if the limit is 0.5%, the range could be 0.1% to 0.6%).

  • Inject each solution in triplicate.

  • Plot a graph of the mean peak area of the undesired enantiomer versus its concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), slope, and y-intercept.

• Objective: To determine the accuracy of the method by spiking the main enantiomer with known amounts of the undesired enantiomer.

• Procedure:

  • Prepare a stock solution of the pure (desired) enantiomer.

  • Prepare a separate stock solution of the racemate (which contains a known 50% of the undesired enantiomer).

  • Prepare samples in triplicate at three concentration levels by spiking the pure enantiomer solution with the racemate solution. Typical levels are 50%, 100%, and 150% of the specification limit.[1]

  • Analyze all samples and calculate the percentage recovery for the undesired enantiomer at each level using the formula: (Measured Amount / Spiked Amount) * 100.

• Objective: To assess the precision of the method under various conditions.

• Procedure:

  • Repeatability (Intra-day):

    • Prepare a single homogeneous sample containing the undesired enantiomer at 100% of the specification limit.

    • Inject this sample six consecutive times into the HPLC system on the same day, with the same analyst and instrument.[1]

    • Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for the peak area of the undesired enantiomer.

  • Intermediate Precision (Inter-day):

    • Repeat the repeatability experiment on a different day, preferably with a different analyst and/or on a different instrument.

    • Calculate the %RSD for this second set of injections.

    • Combine the data from both days and calculate the overall %RSD to assess intermediate precision.

• Objective: To determine the lowest concentration of the undesired enantiomer that can be reliably quantified and detected.

• Procedure (Signal-to-Noise Approach):

  • Prepare a series of progressively more dilute solutions of the racemate.

  • Inject these solutions and determine the concentration at which the peak for the undesired enantiomer has a signal-to-noise ratio of approximately 10 (for LOQ) and 3 (for LOD).[8]

  • To confirm the LOQ, inject a solution at this concentration six times and verify that the precision (%RSD) meets the acceptance criteria (typically ≤ 20%).

• Objective: To evaluate the method's reliability when subjected to small but deliberate changes in its parameters.[11][12]

• Procedure:

  • Prepare a system suitability solution containing both enantiomers at a concentration where they are well-resolved.

  • Analyze this solution while making small, deliberate variations to the method parameters, one at a time. Typical variations include:

    • Flow Rate (e.g., ± 0.1 mL/min)

    • Column Temperature (e.g., ± 5 °C)

    • Mobile Phase Composition (e.g., ± 2% absolute for the organic modifier)

  • Record the system suitability results (e.g., resolution, tailing factor, retention times) for each condition. The results should not deviate significantly from the nominal method, demonstrating the method's robustness.

ICH-Compliant Method Validation Process Flow.

Conclusion

The development and validation of a chiral HPLC method is a meticulous but essential process in pharmaceutical quality control. For Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate, a systematic approach beginning with the careful selection of a polysaccharide or macrocyclic glycopeptide-based CSP is critical. By following a structured method development workflow and adhering to the rigorous validation protocols outlined in this guide, researchers can establish a reliable, accurate, and robust analytical method. This ensures that the method is fit for its intended purpose: to precisely quantify enantiomeric purity and thereby safeguard the safety and efficacy of the final drug product.

References

• Gasparrini, F., et al. (2021). Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. MDPI. Retrieved from [Link]

• Chiralpedia. (2022). Polysaccharide-based CSPs. Chiralpedia. Retrieved from [Link]

• Wube, A. A., et al. (2019). Mechanistic studies on the chiral recognition of polysaccharide-based chiral stationary phases using liquid chromatography and vibrational circular dichroism. ResearchGate. Retrieved from [Link]

• Hirota, T., et al. (2006). Enantiomeric Separation of N-Protected Non-Protein Amino Acid Esters by Chiral High-Performance Liquid Chromatography. Taylor & Francis Online. Retrieved from [Link]

• Beesley, T. E. (2012). Chiral separations by HPLC on immobilized polysaccharide chiral stationary phases. PubMed. Retrieved from [Link]

• Richards, J. (2022). Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids. IntechOpen. Retrieved from [Link]

• Esquivel, J. B., et al. (1998). Chiral HPLC Separation of Protected Amino Acids. Scilit. Retrieved from [Link]

• Esquivel, J.B., Sanchez, C. and Fazio, M.J. (1998) Chiral HPLC Separation of Protected Amino Acids. SCIRP. Retrieved from [Link]

• Regis Technologies, Inc. (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Regis Technologies. Retrieved from [Link]

• Rahman, M. M., et al. (2016). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. Retrieved from [Link]

• Daicel Chiral Technologies. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Retrieved from [Link]

• Smirnova, T. D., et al. (2020). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde. PMC. Retrieved from [Link]

• Reddy, G. S., et al. (2011). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. PMC. Retrieved from [Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Retrieved from [Link]

• Hroboňová, K., et al. (2017). Chiral separation of amino acids in the mobile phase. ResearchGate. Retrieved from [Link]

• Vander Heyden, Y., et al. (2025). Robustness Tests. LCGC International. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Retrieved from [Link]

• Dong, M. W. (2015). Method Robustness Considerations for Successful Product Commercialization. American Pharmaceutical Review. Retrieved from [Link]

• Daicel Chiral Technologies. (2021). Method Validation and Improvement in Robustness of Chiral Analytical LC Methods - Part 2 of 4. YouTube. Retrieved from [Link]

• Ilisz, I., et al. (2020). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. PMC. Retrieved from [Link]

• Dolan, J. W. (2023). Implementing Robustness Testing for HPLC Methods. Separation Science. Retrieved from [Link]

• Wang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science. Retrieved from [Link]

• LCGC International. (n.d.). Chiral Application Notes. LCGC International. Retrieved from [Link]

• Ribeiro, A. R., et al. (2019). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI. Retrieved from [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Retrieved from [Link]

• Zaggout, F. R., et al. (2005). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. EMA. Retrieved from [Link]

• Hroboňová, K., et al. (2018). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. ResearchGate. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. Retrieved from [Link]

• Phenomenex. (n.d.). The Chiral Notebook. Phenomenex. Retrieved from [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Electronic Supplementary Material (ESI) for ChemComm. RSC.org. Retrieved from [Link]

• Organic Syntheses. (n.d.). Enantioselective Synthesis of (S)-Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. ResearchGate. Retrieved from [Link]

• David Spring's group. (2015). Enantioselective Synthesis of Chromanones via a Peptidic Phosphane Catalyzed Rauhut−Currier Reaction. University of Cambridge. Retrieved from [Link]

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Spectroscopic Validation of Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate Purity Standards: A Comparative Guide

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (C 17​ H 25​ NO 4​ ) is a critical chiral intermediate in the synthesis of γ -aminobutyric acid (GABA) analogues and neuroactive active pharmaceutical ingredients (APIs)[1]. Because impurities present at this synthetic stage can propagate into the final drug substance, the analytical rigor applied to its reference standard is paramount.

As a Senior Application Scientist, I have observed that relying on poorly characterized working standards often leads to downstream batch failures. This guide objectively compares the performance of Certified Reference Material (CRM) grade standards against common alternatives, detailing the causal reasoning behind our spectroscopic validation workflows.

Fig 1. Orthogonal spectroscopic validation workflow for CRM-grade reference standards.

Part 1: The Causality of Analytical Choices

Designing a validation method requires respecting the molecule's specific chemical vulnerabilities. Standard, off-the-shelf analytical methods frequently fail for this compound due to two primary structural features:

• The Lability of the Boc Group: The tert-butoxycarbonyl (Boc) protecting group is notoriously thermally and acid-labile. Evaluating this molecule via standard GC-MS often leads to artifactual deprotection in the injection port ( ∼ 250°C), yielding isobutylene and the de-protected amino ester. This creates a false impurity profile. Consequently, our validation exclusively employs LC-ESI-MS under soft ionization conditions to preserve the intact [M+H] + and[M+Na] + adducts.

• NMR Dynamic Range Challenges: In 1 H NMR, the Boc group produces a massive 9-proton singlet at ∼ 1.40 ppm. If the receiver gain and relaxation delays are not meticulously calibrated, this dominant signal causes baseline distortion, obscuring trace aliphatic impurities (such as residual synthesis solvents or grease).

• Chiral Integrity: Because the C4 carbon is a chiral center[2], standard achiral chromatography is insufficient. Enantiomeric excess ( ee ) must be validated using chiral stationary phases to ensure the standard has not undergone racemization during esterification.

Part 2: Comparative Performance Data

Regulatory agencies mandate that reference standards be of the "highest purity that can be obtained through reasonable effort" ()[3]. The table below objectively compares the performance of a CRM-grade standard against an in-house Working Standard (WS) and a Crude Synthesized Grade.

Analytical Parameter	CRM Grade (Target Product)	Working Standard (In-House)	Crude Synthesized Grade
Absolute Purity (qNMR)	≥ 99.5% ± 0.2%	97.0% - 98.5%	< 90.0%
Chromatographic Purity (LC-UV at 210 nm)	≥ 99.8% (No single impurity >0.1%)	≥ 98.0% (Impurities up to 0.5%)	∼ 85.0%
Enantiomeric Excess (Chiral HPLC)	> 99.9%	∼ 98.0%	Racemic or Variable
Residual Solvents (GC-FID)	< 100 ppm (ICH Q3C Compliant)	∼ 1000 ppm (Often EtOAc/Hexanes)	> 5000 ppm
Trace Inorganics (Residue on Ignition)	< 0.05%	< 0.2%	> 1.0%

Data Interpretation: The CRM grade provides a mathematically rigorous absolute purity value, whereas the Working Standard relies on relative area normalization, which inherently ignores UV-transparent impurities. Using highly characterized compendial or CRM-grade standards reduces the risk of incorrect results that could lead to batch failures ()[4].

Part 3: Self-Validating Experimental Protocols

A robust analytical protocol must be a self-validating system—meaning the method proves its own accuracy and suitability during execution before any sample data is accepted.

Protocol 1: Absolute Quantitation via 1 H qNMR

Causality: Quantitative NMR (qNMR) is a primary ratio method. It determines absolute mass fraction without requiring a pre-existing standard of the analyte itself, making it the gold standard for primary reference materials. Self-Validation Mechanism: An inversion-recovery experiment is run prior to analysis to measure the spin-lattice relaxation time ( T1​ ). The relaxation delay ( D1​ ) is mathematically forced to be >5×T1​ , proving that full spin relaxation occurs and preventing integration bias.

• Step 1 (Preparation): Accurately weigh ∼ 20 mg of the candidate Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate and ∼ 5 mg of a NIST-traceable Internal Standard (e.g., Dimethyl sulfone, δ ∼ 2.98 ppm) using a microbalance (readability 0.001 mg).

• Step 2 (Dissolution): Add 0.8 mL of CDCl 3​ (99.8% D). Vortex for 60 seconds to ensure complete dissolution. Transfer to a 5 mm precision NMR tube.

• Step 3 (Instrument Configuration): Set the NMR spectrometer (500 MHz or higher) to a 90° pulse angle. Set the D1​ delay to ≥ 30 seconds based on the T1​ self-validation check.

• Step 4 (Acquisition): Acquire a minimum of 64 scans to achieve a Signal-to-Noise (S/N) ratio > 250:1 for the target methine proton (C4-H, ∼ 4.60 ppm) and the internal standard.

• Step 5 (Calculation): Apply rigorous baseline correction. Calculate the absolute purity using the standard qNMR mass balance equation, comparing the integral of the C4-H proton against the 6-proton singlet of Dimethyl sulfone.

Protocol 2: Orthogonal Purity Assessment via LC-UV-MS

Causality: The molecule lacks extended conjugation; the isolated phenyl ring absorbs weakly at higher wavelengths. Therefore, low-wavelength UV (210 nm) is required to detect aliphatic synthesis byproducts. Self-Validation Mechanism: A System Suitability Test (SST) is injected prior to the run. The system must successfully resolve a deliberate mixture of the analyte and its de-Boc degradation product with a Resolution ( Rs​ ) > 2.0. If it fails, the run automatically halts.

• Step 1 (Mobile Phase): Prepare Mobile Phase A (Water + 0.05% Formic Acid) and Mobile Phase B (Acetonitrile + 0.05% Formic Acid). Note: Formic acid concentration is kept deliberately low (0.05%) to prevent on-column Boc-deprotection.

• Step 2 (Column): Utilize a superficially porous C18 column (2.1 x 100 mm, 2.7 μ m) to provide high theoretical plates for resolving closely eluting isomers.

• Step 3 (Gradient): Program a linear gradient from 10% B to 90% B over 15 minutes to elute both polar impurities (unesterified acid) and non-polar impurities (Boc-anhydride residues).

• Step 4 (Detection): Monitor UV absorbance at 210 nm. Simultaneously record MS data in ESI+ mode (scan range m/z 100-1000) using a low fragmentor voltage to preserve the intact [M+H] + ion at m/z 308.2.

Part 4: Regulatory Grounding

The protocols detailed above are strictly governed by the principles outlined in the [5], which provides a harmonized framework for validating spectroscopic data. Furthermore,[6] explicitly requires that primary reference materials be evaluated by procedures that go beyond routine testing. By combining absolute qNMR mass balance with orthogonal LC-MS/UV profiling, this workflow fulfills all global regulatory expectations for CRM certification.

References

• Title : Q2(R2) Validation of Analytical Procedures Source : U.S. Food and Drug Administration (FDA) URL :[Link]

• Title : ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria (Q6A) Source : International Council for Harmonisation (ICH) URL :[Link]

• Title : Reference-Standard Material Qualification Source : Pharmaceutical Technology URL :[Link]

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• 1. 1824069-84-2_CAS号:1824069-84-2_Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate - 化源网 [chemsrc.com]
• 2. cacheby.com [cacheby.com]
• 3. pharmtech.com [pharmtech.com]
• 4. USP Reference Standards [usp.org]
• 5. fda.gov [fda.gov]
• 6. database.ich.org [database.ich.org]

Comparative Reactivity Guide: Cross-Coupling Strategies for Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

[label="Ni(II)-Aryl Complex\n(Oxidative

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Executive Summary & Structural Analysis

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a highly functionalized γ -amino acid derivative that serves as a premium building block in modern drug development. Unlike traditional cross-coupling substrates that require pre-installed halogens or boronic acids, this molecule possesses three orthogonal C–H functionalization vectors. As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity of these three distinct sites under state-of-the-art catalytic regimes:

• Vector A (C4 Position): Benzylic/ α -amino C(sp³)–H functionalization via photoredox/nickel dual catalysis[1].

• Vector B (C2 Position): Ester α -C(sp³)–H arylation via palladium catalysis[2].

• Vector C (Phenyl Ring): Directed C(sp²)–H arylation via ruthenium catalysis[3].

Figure 1: Orthogonal cross-coupling reactivity map of Ethyl 4-(Boc-amino)-4-phenylbutanoate.

Vector A: C4 Benzylic/ α -Amino C(sp³)–H Arylation

Mechanistic Rationale & Causality

The C4 position is uniquely activated. The adjacent phenyl ring and the nitrogen lone pair of the Boc-amine synergistically weaken the C(sp³)–H bond, significantly lowering its Bond Dissociation Energy (BDE). This hydridic nature makes it an ideal target for Hydrogen Atom Transfer (HAT) by an electrophilic radical, such as the quinuclidine radical cation generated via photoredox catalysis[1]. Once the α -amino radical is formed, it is rapidly captured by a Ni(II)–aryl complex. The resulting Ni(III) species undergoes facile reductive elimination to forge a new C(sp³)–C(sp²) bond, avoiding the harsh basic conditions of traditional enolate chemistry[4].

Validated Experimental Protocol

Objective: Cross-coupling of the C4 position with 4-bromoanisole.

• Reaction Assembly: In a nitrogen-filled glovebox, combine Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (1.0 equiv, 0.5 mmol), 4-bromoanisole (1.5 equiv), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), NiCl₂(dme) (5 mol%), dtbbpy (5 mol%), quinuclidine (20 mol%), and K₂CO₃ (2.0 equiv) in an oven-dried vial.

• Solvent Addition: Add anhydrous DMA (5.0 mL) to achieve a 0.1 M concentration. Seal the vial with a PTFE-lined septum.

• Irradiation: Remove the vial from the glovebox and irradiate with a 450 nm blue LED at room temperature for 24 hours. A cooling fan must be used to maintain the temperature below 30 °C to prevent thermal degradation of the photocatalyst.

• Self-Validation System: At 12 hours, extract a 10 µL aliquot, dilute with acetonitrile, and analyze via LC-MS. The causality check requires the disappearance of the 4-bromoanisole signal and the emergence of the product mass [M+Ar]+ . If unreacted starting material remains, verify the emission spectrum of the LED array.

Figure 2: Metallaphotoredox cycle for C4 benzylic/α-amino C(sp3)-H arylation.

Vector B: C2 Ester α -C(sp³)–H Arylation

Mechanistic Rationale & Causality

The C2 position is adjacent to the ethyl ester, rendering its protons moderately acidic. Quantitative deprotonation requires a strong, non-nucleophilic base (e.g., LiHMDS) to generate a reactive lithium enolate without attacking the ester carbonyl[5]. In the catalytic cycle, the enolate transmetalates onto an Ar–Pd(II)–X intermediate. The critical mechanistic bottleneck here is the reductive elimination step. By employing extremely bulky, electron-rich phosphine ligands like P(t-Bu)₃, the steric crowding forces the Pd(II) complex into a geometry that dramatically accelerates reductive elimination, outcompeting undesired β -hydride elimination pathways[2].

Validated Experimental Protocol

Objective: Cross-coupling of the C2 position with bromobenzene.

• Enolate Generation: Dissolve the substrate (1.0 equiv, 0.5 mmol) in anhydrous Toluene (3.0 mL) at -78 °C. Dropwise add LiHMDS (1.0 M in THF, 1.2 equiv). Stir for 30 minutes.

• Self-Validation System (Enolate Check): Quench a 0.1 mL aliquot with D₂O. Analysis by ¹H NMR must show >95% deuterium incorporation at the C2 position. If D-incorporation is low, the base has degraded, and the reaction will fail.

• Catalyst Introduction: In a separate vial, pre-mix Pd(OAc)₂ (2 mol%), P(t-Bu)₃ (4 mol%), and bromobenzene (1.2 equiv) in Toluene (2.0 mL) for 10 minutes to form the active Pd(0) species.

• Coupling: Transfer the catalyst/aryl bromide solution to the enolate mixture. Warm to 80 °C and stir for 12 hours.

Figure 3: Palladium-catalyzed enolate α-arylation cycle at the C2 ester position.

Vector C: Phenyl Ring C(sp²)–H Arylation

Mechanistic Rationale & Causality

While the C4 and C2 positions involve C(sp³)–H functionalization, the phenyl ring offers a C(sp²)–H vector. The Boc-carbamate oxygen can act as a weak directing group, coordinating to a Ruthenium(II) center and guiding it to the ortho-position of the phenyl ring. The C–H cleavage proceeds via a Concerted Metalation-Deprotonation (CMD) mechanism. A carboxylate additive (e.g., mesitylenecarboxylic acid) is strictly required as it acts as an intramolecular proton shuttle, lowering the activation barrier for C–H cleavage. Recent kinetic and DFT studies confirm that bis-cyclometalated ruthenium species are the key intermediates driving the oxidative addition of the aryl halide[3].

Validated Experimental Protocol

Objective: Ortho-arylation of the phenyl ring with 4-iodotoluene.

• Reaction Assembly: Combine the substrate (1.0 equiv, 0.5 mmol), 4-iodotoluene (1.5 equiv),[Ru(p-cymene)Cl₂]₂ (5 mol%), mesitylenecarboxylic acid (30 mol%), and K₂CO₃ (2.0 equiv) in a pressure tube.

• Solvent Addition: Add t-amyl alcohol (2.5 mL). Seal the tube tightly.

• Heating: Heat the mixture in an oil bath at 100 °C for 16 hours.

• Self-Validation System: Analyze the crude mixture via GC-FID. The causality of the directing group's power dictates the mono- vs. di-arylation ratio. If di-arylation exceeds 10%, reduce the equivalents of 4-iodotoluene to 1.1 and lower the temperature to 85 °C to kinetically favor the mono-arylated product.

Comparative Quantitative Data Summary

To aid in synthetic planning, the following table summarizes the operational parameters and performance metrics for each cross-coupling vector based on established literature precedents for analogous scaffolds.

Reactivity Vector	Catalytic System	Key Intermediate	Regioselectivity	Typical Yield Range	Functional Group Tolerance
Vector A (C4)	Ir(III) / Ni(0) / Quinuclidine	α -Amino Radical	C4 (Benzylic/ α -Amino)	65–85%	High: Tolerates esters, alcohols, and unprotected amines.
Vector B (C2)	Pd(OAc)₂ / P(t-Bu)₃	Lithium Enolate	C2 (Ester α -position)	70–90%	Moderate: Base-sensitive groups (e.g., ketones, acidic protons) may degrade.
Vector C (Phenyl)	[Ru(p-cymene)Cl₂]₂	Bis-Cyclometalated Ru(II)	ortho-Phenyl	50–75%	High: Tolerates halogens, nitriles, and ethers.

References

• Source: KAUST Repository (MacMillan Group methodologies)
• A 2nd-generation scalable synthesis of the HIV-1 entry inhibitor CJF-III-288 enabled by photoredox catalysis Source: RSC Publishing URL
• Palladium-catalyzed alpha-arylation of esters Source: PubMed - NIH URL
• Substituted arene synthesis by carbonyl or carboxyl compound α-arylation Source: Organic Chemistry Portal URL
• The Mechanism of Ru-catalyzed Directed C-H Arylation of Arenes: the Key Role of Bis-Cyclometalated Intermediates Source: PubMed - NIH URL

Sources

• 1. DSpace [repository.kaust.edu.sa]
• 2. Palladium-catalyzed alpha-arylation of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Mechanism of Ruthenium-Catalyzed Directed C─H Arylation of Arenes: The Key Role of Bis-Cyclometalated Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A 2nd-generation scalable synthesis of the HIV-1 entry inhibitor CJF-III-288 enabled by photoredox catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC06802A [pubs.rsc.org]
• 5. Substituted arene synthesis by carbonyl or carboxyl compound α-arylation [organic-chemistry.org]

Safety & Regulatory Compliance

Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams on the lifecycle management of complex chemical intermediates. Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate is a highly versatile Boc-protected amino acid ester used extensively in peptide synthesis and active pharmaceutical ingredient (API) development.

While the intact molecule poses standard organic handling risks, its disposal—particularly post-reaction—requires rigorous operational planning. Mishandling Boc-protected waste streams is a common cause of laboratory safety incidents, including container ruptures and unexpected toxic emissions. This guide provides a definitive, causality-driven approach to safely managing this compound and its reaction byproducts.

Mechanistic Causality: The Danger of Acidic Waste Streams

To design a safe disposal protocol, we must first understand the chemical behavior of the waste. We rarely dispose of pure Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate in isolation; it is most commonly disposed of as a post-reaction mixture following Boc deprotection.

The tert-butoxycarbonyl (Boc) protecting group is inherently acid-labile. When exposed to strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) during deprotection, the Boc group cleaves to form a tert-butyl cation intermediate (1)[1]. This intermediate rapidly fragments into isobutylene gas and carbon dioxide (1)[1].

Operational Consequence: If unreacted Boc-protected ester is inadvertently disposed of in an acidic waste carboy, the continuous evolution of isobutylene and CO2 will pressurize the sealed container, posing a severe explosion risk (2)[2]. Furthermore, the tert-butyl cation can act as an alkylating agent, reacting with nucleophilic sites in the waste mixture to form unpredictable, potentially genotoxic byproducts (1)[1].

Figure 1: Mechanistic pathway of gas evolution and pressurization risk during Boc deprotection.

Quantitative Hazard & Compatibility Data

To ensure proper segregation, all personnel must understand the distinct waste streams generated during the lifecycle of this compound. TFA, commonly used in these workflows, is highly corrosive, toxic, and environmentally persistent (3)[3].

Table 1: Waste Stream Compatibility

Component / Byproduct	Hazard Classification	Designated Disposal Stream	Operational Risk Factor
Pure Ethyl 4-(Boc-amino)-4-phenylbutanoate	Non-hazardous organic	Non-halogenated organics	Low; stable under neutral conditions.
Trifluoroacetic Acid (TFA)	Corrosive, Toxic	Acidic organic waste	High; severe aquatic toxicity, corrosive (4)[4].
Isobutylene	Flammable Gas	N/A (Vent in fume hood)	High; pressurization risk in sealed containers.
tert-Butanol	Flammable Liquid	Non-halogenated organics	Moderate; common byproduct of deprotection.

Table 2: Essential Personal Protective Equipment (PPE)

PPE Category	Specification	Purpose
Eye Protection	ANSI Z87.1 compliant safety goggles	Protect against corrosive TFA splashes.
Hand Protection	Heavy-duty Nitrile or Neoprene gloves	Prevent dermal absorption of organic solvents.
Body Protection	Flame-resistant laboratory coat	Protect against flammable byproducts (tert-butanol).

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems , ensuring that chemical stability is proven before the waste leaves the researcher's direct control.

Methodology A: Disposal of Pure / Unreacted Compound

Use this protocol for expired stock, spilled solids, or neutral solutions.

• Identify and Segregate: Confirm the waste contains only the pure compound or neutral solutions (e.g., dissolved in ethyl acetate or ethanol). Do not mix with acids.

• Containerization: Transfer the material into a chemically compatible, leak-proof high-density polyethylene (HDPE) or glass container.

• Labeling: Affix a hazardous waste label. Clearly write: "Non-Halogenated Organic Waste: Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate".

• Storage: Store in a designated satellite accumulation area away from strong acids or oxidizers until Environmental Health and Safety (EHS) pickup.

Methodology B: Quenching and Disposal of Boc-Deprotection Mixtures

Use this protocol for post-reaction mixtures containing TFA or HCl.

• Reaction Quenching: Transfer the reaction vessel to a certified chemical fume hood. Slowly add a weak base (e.g., saturated aqueous sodium bicarbonate) dropwise to the mixture to neutralize excess TFA/HCl. Scientist Note: Watch for effervescence (CO2 release).

• Gas Venting: Leave the mixture stirring open to the fume hood exhaust for at least 30-60 minutes. This allows trapped isobutylene gas and CO2 to safely dissipate, preventing downstream container pressurization (2)[2].

• Phase Separation: Separate the organic and aqueous layers to minimize mixed-waste generation and reduce disposal costs.

• Waste Segregation: Transfer the neutralized organic phase to an "Acidic Organic Waste" container (if residual acid is suspected) or "Non-Halogenated Organic Waste". Never mix with nitric acid or halogenated streams.

• Self-Validation Check: Before sealing the final waste container, loosely cap it and observe for 15 minutes. If the cap is pushed off or the container bulges, gas evolution is still occurring. Return to the fume hood and allow further venting.

Methodology C: Empty Container Decontamination

Use this protocol for the original reagent bottles.

• Initial Rinse: In a fume hood, add a small volume of a compatible solvent (e.g., ethanol or ethyl acetate) to the empty original container.

• Agitation: Cap the container and agitate gently to dissolve residual compound.

• Collection: Pour the rinsate into the designated non-halogenated organic waste container (2)[2].

• Repeat: Repeat steps 1-3 two additional times (Triple-Rinse Protocol).

• Defacement: Deface or remove the original chemical label and dispose of the clean container in standard glass/plastic recycling or solid waste, per institutional policy.

Operational Workflow Visualization

Figure 2: High-level disposal and segregation workflow for Boc-protected amino ester waste.

References

• Proper Disposal of Boc-AEDI-OH: A Comprehensive Guide for Laboratory Professionals - BenchChem. 2

• BOC Deprotection - Reagent Guides - ACS GCI Pharmaceutical Roundtable. 1

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI Catalysts. 3

• Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC (NIH). 4

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection [mdpi.com]
• 4. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate

Handling specialized pharmaceutical intermediates like Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate (CAS: 1824069-84-2) requires a rigorous, scientifically grounded approach to laboratory safety. As a Boc-protected amino acid ester derivative used heavily in peptide synthesis and active pharmaceutical ingredient (API) development, this compound presents specific physical and chemical risks.

This guide provides drug development professionals with a comprehensive, self-validating operational framework for personal protective equipment (PPE), safe handling, and disposal, ensuring both regulatory compliance and personnel safety.

Hazard Profile & Mechanistic Causality

To select the appropriate PPE, we must first understand the physicochemical nature of the hazard. Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate typically presents as a crystalline solid or fine powder.

• Dermal & Mucosal Irritation (H315, H319): The lipophilic nature of the tert-butoxycarbonyl (Boc) protecting group and the ethyl ester moiety enhances the molecule's ability to interact with and potentially penetrate the lipid bilayers of the stratum corneum. Direct contact can lead to localized dermatitis or severe ocular irritation.

• Respiratory Sensitization (H335): As a dry powder, electrostatic forces can cause the material to aerosolize during transfer. Inhalation of these micro-particles can cause acute irritation of the upper respiratory tract.

• Solvent-Mediated Penetration: In synthetic workflows, this compound is often dissolved in polar aprotic solvents (e.g., DMF, DMSO, or DCM). These solvents act as carriers, drastically increasing the dermal absorption rate of the dissolved solute, rendering standard single-layer glove protocols insufficient[1].

Under the Occupational Safety and Health Administration (OSHA) standard 29 CFR 1910.1450, laboratories must implement a Chemical Hygiene Plan (CHP) that specifically addresses these physical and health hazards [2].

Personal Protective Equipment (PPE) Matrix

In accordance with OSHA’s Personal Protective Equipment Standard (29 CFR 1910.132), a hazard assessment dictates the following PPE requirements for handling this compound [3].

PPE Category	Required Specification	Mechanistic Causality / Justification
Hand Protection	Double-layered Nitrile (min. 5-mil thickness) or Neoprene.	Nitrile provides excellent resistance to the organic solvents (DCM, DMF) typically used to dissolve Boc-esters. Double-gloving prevents breakthrough if the outer layer is compromised by a carrier solvent.
Eye Protection	ANSI Z87.1 compliant chemical splash goggles.	Standard safety glasses with side shields are insufficient. Goggles create a seal that prevents aerosolized fine powders from contacting the ocular mucosa.
Body Protection	Flame-resistant (FR) laboratory coat (e.g., Nomex) with knit cuffs.	Knit cuffs prevent the sleeves from dragging through powders or catching on glassware. FR material is required as the compound is often reacted in the presence of flammable organic solvents.
Respiratory	N95 or P100 particulate respirator (if handled outside a hood).	Protects against H335 respiratory irritation caused by airborne dust during bulk weighing or transfer operations.

Operational Workflow & Handling Protocols

To ensure a self-validating safety system, every handling step must be verifiable. The following protocol outlines the standard operating procedure for weighing and transferring Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate.

Protocol: Safe Weighing and Solvent Transfer

• Environmental Verification: Before opening the primary container, verify that the chemical fume hood's face velocity is operating between 0.4 and 0.6 m/s (80–120 fpm). This is the critical engineering control to prevent dust inhalation [1].

• Static Mitigation: Wipe the interior of the analytical balance and the weighing spatula with an anti-static wipe. Boc-protected powders are highly prone to static cling, which causes erratic balance readings and uncontrolled aerosolization.

• Dispensing: Using a stainless steel or PTFE-coated spatula, carefully transfer the powder into an anti-static weighing boat.

• Containment: Transfer the weighed powder into the reaction vessel (e.g., round-bottom flask) inside the fume hood.

• Solvent Addition: Add the reaction solvent slowly down the side of the flask to wash any residual powder into the base, minimizing airborne dust.

• Decontamination: Seal the primary container. Wipe the exterior of the container and the analytical balance with an isopropanol-dampened wipe to remove microscopic powder residue before removing your hands from the hood.

Process Visualization

Workflow for safe handling, transfer, and disposal of Boc-protected amino acid derivatives.

Emergency Response: Spill Management

In the event of a dry powder spill outside of primary engineering controls, immediate containment is required to prevent facility-wide contamination.

• Isolate: Evacuate non-essential personnel from the immediate vicinity.

• Upgrade PPE: Don a half-face elastomeric respirator with P100 cartridges if the spill is large and dust is visibly suspended in the air.

• Suppress Aerosolization: Do not dry sweep. Gently cover the spilled powder with absorbent pads lightly dampened with water or a mild surfactant. This breaks the surface tension and traps the hydrophobic powder.

• Collect: Use non-sparking, disposable scoops to transfer the dampened material into a rigid, sealable hazardous waste container.

• Decontaminate: Wash the spill surface with a detergent solution, followed by a final wipe-down with 70% ethanol to dissolve any remaining lipophilic residue.

Waste Disposal Plan

Because Ethyl 4-((tert-butoxycarbonyl)amino)-4-phenylbutanoate contains nitrogen but no halogens, it must be segregated properly to prevent toxic NOx emissions during waste processing.

• Solid Waste: Contaminated gloves, weighing boats, and spill cleanup materials must be placed in a solid hazardous waste bin labeled "Toxic Organic Solids."

• Liquid Waste: Mother liquors and reaction solvents containing dissolved product must be collected in compatible high-density polyethylene (HDPE) carboys. Label clearly as "Non-Halogenated Organic Waste" (unless halogenated solvents like DCM were used, in which case it must go to "Halogenated Waste").

• Final Disposition: Do not discharge into the sewer. Disposal must be handled via high-temperature commercial incineration by a licensed EPA-compliant waste management facility [1].

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). Laboratories - Overview | Occupational Safety and Health Administration. U.S. Department of Labor. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). 1910.132 - Personal Protective Equipment. U.S. Department of Labor. Available at:[Link]